Cas no 107316-88-1 (Demethylzeylasteral)

Demethylzeylasteral is a triterpene compound isolated from Tripterygium wilfordii, which has anti-inflammatory \ immunosuppressive and antitumor activities Demethylzeylasteral can significantly reduce atherosclerosis (as) Demethylzeylasteral by blocking TGF- β Signal pathway to inhibit the invasion of triple negative breast cancer

Demethylzeylasteral structure

Product Name:Demethylzeylasteral

CAS No:107316-88-1

Molecular Formula:C₂₉H₃₆O₆

Molecular Weight:480.5925

MDL:MFCD16660658

CID:834924

PubChem ID:10322911

Demethylzeylasteral Properties

Names and Identifiers

- Demethylzeylasteral
- (9beta,13alpha,14beta,20alpha)-2,3-Dihydroxy-9,13-dimethyl-6,23-dioxo-24,25,26-trinoroleana-1,3,5(10),7-tetraen-29-oic acid
- A-Friedo-24-noroleana-1,3,5(10),7-tetraen-29-oicacid
- Y0066
- N2763
- s3608
- CS-0009121
- (2R,4aS,6aS,12bR,14aS,14bR)-9-formyl-10,11-dihydroxy-2,4a,6a,12b,14a-pentamethyl-8-oxo-1,2,3,4,4a,5,6,6a,8,12b,13,14,14a,14b-tetradecahydropicene-2-carboxylic acid
- HY-N0587
- DTXSID901315726
- 107316-88-1
- (2R,4aS,6aR,6aS,14aS,14bR)-9-formyl-10,11-dihydroxy-2,4a,6a,6a,14a-pentamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylic acid
- BS-14299
- CCG-269553
- AKOS037514620
- A895509
- SCHEMBL22861859
- CHEBI:132314
- AC-34606
- Demethylzeylasteral (T-96)
- CHEMBL3949551
- TZ 93
- (2R,4AS,6AS,12BR,14AS,14BR)-9-FORMYL-10,11-DIHYDROXY-2,4A,6A,12B,14A-PENTAMETHYL-8-OXO-1,3,4,5,6,13,14,14B-OCTAHYDROPICENE-2-CARBOXYLIC ACID
- TZ-93
- (20a)-2,3-Dihydroxy-6,23-dioxo-D:A-friedo-24-noroleana-1,3,5(10),7-tetraen-29-oic Acid; (9ss,13a,14ss,20a)-2,3-Dihydroxy-9,13-dimethyl-6,23-dioxo-24,25,26-trinoroleana-1,3,5(10),7-tetraen-29-oic Acid; TZ 93;
- T-96 Compound
- +Expand
- MDL： MFCD16660658
- InChIKey： ZDZSFWLPCFRASW-CPISFEQASA-N
- Inchi： 1S/C29H36O6/c1-25-6-7-26(2,24(34)35)14-21(25)29(5)11-9-27(3)17-12-19(32)23(33)16(15-30)22(17)18(31)13-20(27)28(29,4)10-8-25/h12-13,15,21,32-33H,6-11,14H2,1-5H3,(H,34,35)/t21-,25-,26-,27+,28-,29+/m1/s1
- SMILES： O([H])C([C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C4=C([H])C(C5=C(C([H])=O)C(=C(C([H])=C5[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]2([H])C1([H])[H])O[H])O[H])=O)=O

Computed Properties

Exact Mass: 480.251189g/mol
Surface Charge: 0
XLogP3: 6.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 480.251189g/mol
Monoisotopic Mass: 480.251189g/mol
Topological Polar Surface Area: 112Å²
Heavy Atom Count: 35
Complexity: 1000
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 480.6

Experimental Properties

LogP: 5.78820
PSA: 111.90000
Boiling Point: 663.6±55.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 369.1±28.0 °C
Color/Form: Yellow powder
Density: 1.31

Demethylzeylasteral Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008YIH-1mg	demethylzeylasteral	107316-88-1	95%	1mg	$11.00
A2B Chem LLC	AE17177-1mg	Demethylzeylasteral	107316-88-1	95%	1mg	$10.00	2024-04-20
Aaron	AR008YQT-5mg	demethylzeylasteral	107316-88-1	98%	5mg	$68.00
Ambeed	A442158-25mg	(2R,4AS,6aS,12bR,14aS,14bR)-9-formyl-10,11-dihydroxy-2,4a,6a,12b,14a-pentamethyl-8-oxo-1,2,3,4,4a,5,6,6a,8,12b,13,14,14a,14b-tetradecahydropicene-2-carboxylic acid	107316-88-1	95%	25mg	$79.0	2024-06-02
ChemFaces	CFN90136-20mg	Demethylzeylasteral	107316-88-1	>=98%	20mg	$40
ChemScence	CS-0009121-5mg	Demethylzeylasteral	107316-88-1	99.90%	5mg	$55.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP0477-100mg	Demethylzeylasteral	107316-88-1	98%	100mg	$60	2023-09-20
DC Chemicals	DCZ-275-20 mg	Demethylzeylasteral	107316-88-1	>98%	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1047802-25mg	demethylzeylasteral	107316-88-1	95+%	25mg	$280	2022-06-09
MedChemExpress	HY-N0587-10mM*1mLinDMSO	Demethylzeylasteral	107316-88-1	99.45%	10mM*1mLinDMSO	￥529	2023-07-26

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Demethylzeylasteral Related Literature

1. Friedelane triterpenoids: transformations toward A-ring modifications including 2-homoderivatives

Jayanta Das,Antara Sarkar,Pranab Ghosh New J. Chem. 2018 42 6673
2. A machine learning-integrated stepwise method to discover novel anti-obesity phytochemicals that antagonize the glucocorticoid receptor

Seo Hyun Shin,Gihyun Hur,Na Ra Kim,Jung Han Yoon Park,Ki Won Lee,Hee Yang Food Funct. 2023 14 1869
3. Studies on terpenoids and steroids. Part 10. Structures of four new natural phenol is D:A-friedo-24-noroleanane triterpenoids

Chandra B. Gamlath,Kamal B. Gunaherath,A. A. Leslie Gunatilaka J. Chem. Soc. Perkin Trans. 1 1987 2849

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(CAS:107316-88-1)Demethylzeylasteral

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